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Compound of Interest

Compound Name: Lu AF58801

Cat. No.: B13439339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lu AF58801 is a selective and brain-penetrant positive allosteric modulator (PAM) of the alpha-

7 nicotinic acetylcholine receptor (α7 nAChR). As a PAM, Lu AF58801 does not directly

activate the α7 nAChR but enhances the effect of the endogenous agonist, acetylcholine. This

modulation of the α7 nAChR, a ligand-gated ion channel widely expressed in the central

nervous system, is implicated in various physiological processes, including learning, memory,

and inflammation. Preclinical studies in rodent models are essential for evaluating the

therapeutic potential of Lu AF58801 in neurological and psychiatric disorders. These

application notes provide detailed protocols for the administration of Lu AF58801 to mouse

models, based on available data and established methodologies for similar compounds.

Quantitative Data Summary
While specific studies detailing the dosage of Lu AF58801 in mouse models are not readily

available in the public domain, data from a key study in rats by Eskildsen et al. (2014) and

dosages of other α7 nAChR PAMs in mice can provide a basis for dose-ranging studies. The

following table summarizes relevant quantitative data to guide experimental design.
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Parameter
Mouse
(Recommended
Starting Range)

Rat (Reported
Data)

Reference(s)

Route of

Administration
Oral (gavage) Oral (gavage) [1](--INVALID-LINK--)

Recommended

Needle Gauge (for

gavage)

20-22 G (with ball tip) Not specified [2](--INVALID-LINK--)

Maximum Injection

Volume (Oral Gavage)
10 mL/kg Not specified [2](--INVALID-LINK--)

Reported Lu AF58801

Dosage Range

1 - 10 mg/kg

(suggested starting

range)

1, 3, and 10 mg/kg [1](--INVALID-LINK--)

Reported Dosing

Frequency

Dependent on

experimental design
Once daily [1](--INVALID-LINK--)

Example Vehicle
10% Tween 80 in

sterile water

Not explicitly stated,

but common for

similar compounds.

General Practice

Experimental Protocols
Preparation of Lu AF58801 for Oral Administration
Materials:

Lu AF58801 powder

Tween 80 (Polysorbate 80)

Sterile water for injection

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer
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Sonicator (optional)

Analytical balance

Protocol:

Calculate the required amount of Lu AF58801: Based on the desired dose (e.g., 1, 3, or 10

mg/kg), the number of animals, and their average body weight, calculate the total mass of Lu
AF58801 needed.

Prepare the vehicle: Prepare a 10% Tween 80 solution in sterile water. For example, to make

10 mL of vehicle, add 1 mL of Tween 80 to 9 mL of sterile water.

Dissolve Lu AF58801:

Weigh the calculated amount of Lu AF58801 powder and place it in a sterile conical tube.

Add a small volume of the 10% Tween 80 vehicle to the powder to create a paste.

Gradually add the remaining vehicle to the desired final concentration, vortexing

thoroughly after each addition.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator.

Storage: The prepared solution should be stored at 4°C and protected from light. It is

recommended to prepare the solution fresh on the day of the experiment.

Oral Gavage Administration in Mice
Personnel and Animal Welfare Considerations:

This procedure should be performed by trained personnel.

All procedures must be in accordance with the guidelines of the Institutional Animal Care and

Use Committee (IACUC).

Handle the mice gently to minimize stress.
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Materials:

Prepared Lu AF58801 solution

Appropriately sized syringes (e.g., 1 mL)

Flexible or rigid oral gavage needles with a ball tip (20-22 gauge for adult mice)

Animal scale

Protocol:

Animal Preparation:

Weigh each mouse immediately before dosing to calculate the precise volume of the Lu
AF58801 solution to be administered. The volume should not exceed 10 mL/kg. For a 25g

mouse, the maximum volume is 0.25 mL.

Restraint:

Gently but firmly restrain the mouse by the scruff of the neck to immobilize the head. The

body of the mouse should be held securely.

Gavage Needle Insertion:

Attach the gavage needle to the syringe containing the dosing solution.

Gently insert the tip of the gavage needle into the diastema (the gap behind the incisors)

and pass it along the roof of the mouth.

The needle should slide easily down the esophagus. If resistance is met, do not force it.

Withdraw the needle and re-attempt.

Administration:

Once the needle is correctly positioned in the esophagus (a pre-measured length can be

marked on the needle), slowly administer the Lu AF58801 solution.
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Post-Administration Monitoring:

After administration, gently remove the needle and return the mouse to its home cage.

Monitor the animal for at least 15-30 minutes for any signs of distress, such as labored

breathing or lethargy.
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Caption: Signaling pathway of α7 nAChR modulation by Lu AF58801.

Experimental Workflow for In Vivo Studies
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Caption: Experimental workflow for in vivo studies with Lu AF58801.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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